Cas no 2060045-64-7 (methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate)

• Product Name: methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate
• CAS No: 2060045-64-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD30498981
• CID: 5163812
• PubChem ID: 125041923
• Update Time: 2025-06-15

methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-(4-methylphenyl)-3-oxo-1H-pyrazol-4-yl]acetate
• methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

• MDL： MFCD30498981
• Inchi： 1S/C13H14N2O3/c1-9-3-5-11(6-4-9)15-13(17)10(8-14-15)7-12(16)18-2/h3-6,8,14H,7H2,1-2H3
• InChI Key： KLLPUUJPQHOJBY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(=O)C(CC(OC)=O)=CN1

Additional information on methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

Introduction to Methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate (CAS No. 2060045-64-7)

Methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate, a compound with the chemical formula C₁₄H₁₃N₃O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2060045-64-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrazole core and an acetic acid ester moiety makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The structural features of Methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate include a pyrazolone ring system fused with a benzene ring substituted at the para position with a methyl group. This configuration imparts specific electronic and steric properties that can be exploited in designing molecules with enhanced binding affinity and selectivity. The compound's acetic acid ester group provides a site for further functionalization, allowing for the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known for their role as key intermediates in the synthesis of various pharmacologically active compounds. Specifically, Methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate has been studied for its potential as an intermediate in the development of anti-inflammatory and anti-protozoal agents. The compound's ability to interact with biological targets such as enzymes and receptors has made it a subject of interest in high-throughput screening campaigns.

Recent research has highlighted the importance of Methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate in the context of drug discovery. Studies have demonstrated its efficacy in modulating pathways associated with diseases such as cancer and infectious disorders. For instance, preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are critical targets in oncology research. The pyrazole core's ability to engage with these enzymes suggests its potential as a lead compound for further optimization.

The synthesis of Methyl 2-2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate involves multi-step organic reactions that highlight the synthetic prowess required to construct complex molecular architectures. The process typically begins with the condensation of appropriately substituted ketones and hydrazines to form the pyrazole ring system. Subsequent functionalization steps introduce the acetic acid ester group and the methyl-substituted benzene ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

The pharmacokinetic properties of Methyl 2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol⁴-ylacetate are also under investigation to ensure its suitability for clinical applications. Metabolic stability studies have been conducted to assess how the compound behaves within biological systems. These studies are crucial for determining dosing regimens and predicting potential side effects. Additionally, solubility and bioavailability assessments provide insights into formulation strategies that could enhance the compound's therapeutic efficacy.

The role of computational chemistry in understanding the behavior of Methyl 2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol⁴-ylacetate cannot be overstated. Molecular modeling techniques have been utilized to predict binding modes and interactions with biological targets. These predictions guide experimental efforts by providing a rational basis for designing analogs with improved properties. Furthermore, virtual screening algorithms have been employed to identify potential lead compounds from large libraries of molecules.

In conclusion, Methyl 2-(4-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol⁴-ylacetate(CAS No.2060045